Cas no 2751610-08-7 (2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride)
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride
- Z5507315760
- 2751610-08-7
- EN300-37296801
-
- Inchi: 1S/C10H20N2O.ClH/c1-12-10(13)9(11)7-8-5-3-2-4-6-8;/h8-9H,2-7,11H2,1H3,(H,12,13);1H
- InChI Key: XUIXYQHGGIUVKY-UHFFFAOYSA-N
- SMILES: C1(CC(N)C(NC)=O)CCCCC1.[H]Cl
Computed Properties
- Exact Mass: 220.1342410g/mol
- Monoisotopic Mass: 220.1342410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37296801-0.05g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 0.05g |
$200.0 | 2023-06-02 | |
| Enamine | EN300-37296801-0.1g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 0.1g |
$298.0 | 2023-06-02 | |
| Enamine | EN300-37296801-0.25g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 0.25g |
$425.0 | 2023-06-02 | |
| Enamine | EN300-37296801-0.5g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 0.5g |
$668.0 | 2023-06-02 | |
| Enamine | EN300-37296801-1.0g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 1g |
$857.0 | 2023-06-02 | |
| Enamine | EN300-37296801-2.5g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 2.5g |
$1680.0 | 2023-06-02 | |
| Enamine | EN300-37296801-5.0g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 5g |
$2485.0 | 2023-06-02 | |
| Enamine | EN300-37296801-10.0g |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride |
2751610-08-7 | 95% | 10g |
$3683.0 | 2023-06-02 | |
| 1PlusChem | 1P028XTZ-50mg |
2-amino-3-cyclohexyl-N-methylpropanamidehydrochloride |
2751610-08-7 | 95% | 50mg |
$220.00 | 2024-05-07 | |
| 1PlusChem | 1P028XTZ-100mg |
2-amino-3-cyclohexyl-N-methylpropanamidehydrochloride |
2751610-08-7 | 95% | 100mg |
$298.00 | 2024-05-07 |
2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-amino-3-cyclohexyl-N-methylpropanamide hydrochloride
Introduction to 2-Amino-3-Cyclohexyl-N-Methylpropanamide Hydrochloride (CAS No. 2751610-08-7)
2-Amino-3-cyclohexyl-N-methylpropanamide hydrochloride (CAS No. 2751610-08-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACMP-HCl, is a derivative of propanamide and is characterized by its unique structural features and potential therapeutic applications.
The molecular structure of ACMP-HCl consists of an amino group, a cyclohexyl ring, and a methylated amide group, all of which contribute to its distinct chemical properties. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The compound's chemical formula is C12H23N2O·HCl, with a molecular weight of approximately 239.78 g/mol.
In recent years, ACMP-HCl has been the subject of extensive research due to its potential as a therapeutic agent. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable candidate for the development of new drugs targeting various diseases and conditions.
Anti-Inflammatory Properties: One of the key areas of interest in the study of ACMP-HCl is its anti-inflammatory activity. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This inhibition is thought to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.
Analgesic Effects: Another significant aspect of ACMP-HCl's pharmacological profile is its analgesic activity. Preclinical studies have shown that this compound can reduce pain sensitivity in animal models of neuropathic pain and inflammatory pain. The mechanism underlying these effects is believed to involve the activation of opioid receptors and the inhibition of nociceptive signaling pathways.
Neuroprotective Properties: In addition to its anti-inflammatory and analgesic properties, ACMP-HCl has also been investigated for its neuroprotective effects. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that ACMP-HCl may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The safety profile of ACMP-HCl has been evaluated in preclinical studies, which have generally shown it to be well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Current research efforts are focused on optimizing the formulation and delivery methods for this compound to maximize its therapeutic benefits while minimizing potential side effects.
In conclusion, 2-Amino-3-cyclohexyl-N-methylpropanamide hydrochloride (CAS No. 2751610-08-7), or ACMP-HCl, represents a promising candidate for the development of new therapeutic agents due to its diverse pharmacological activities. Ongoing research continues to explore its potential applications in treating inflammatory disorders, pain conditions, and neurodegenerative diseases. As more data becomes available from clinical trials, it is anticipated that this compound will play an increasingly important role in advancing medical treatments.
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